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Compound of Interest

Compound Name: AC-24,055

Cat. No.: B1666484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AC-24,055, also known by its chemical name 4'-(3,3-dimethyl-1-triazeno)acetanilide, is a

compound that has demonstrated significant biological activity, primarily as an antifeeding

agent in insects. Its mechanism of action involves the inhibition of key digestive enzymes,

making it a subject of interest in the development of novel pest control strategies. This technical

guide provides a comprehensive overview of the chemical structure, properties, and known

biological effects of AC-24,055, along with detailed experimental protocols for its synthesis and

evaluation.

Chemical Structure and Properties
AC-24,055 is an acetanilide derivative containing a dimethyltriazeno group.

Chemical Structure:

Table 1: Physicochemical Properties of AC-24,055
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Property Value Reference(s)

IUPAC Name
N-(4-(3,3-dimethyl-1-triazen-1-

yl)phenyl)acetamide

Synonyms

4'-(3,3-dimethyl-1-

triazeno)acetanilide, Cyanamid

24055

CAS Number 1933-50-2 [1]

Molecular Formula C10H14N4O [1]

Molecular Weight 206.24 g/mol [1]

Melting Point 158 °C [2]

Density 1.1478 g/cm³ (rough estimate) [2]

pKa 15.13 ± 0.70 (Predicted) [2]

Solubility
Information not readily

available

Biological Activity and Mechanism of Action
The primary documented biological activity of AC-24,055 is its potent antifeeding effect against

various insect species, most notably the Egyptian cotton leafworm, Spodoptera littoralis.[3] The

compound also exhibits some insecticidal and oviposition-inhibiting properties.[2]

The antifeeding effect is attributed to the inhibition of digestive enzymes in the insect gut.

Specifically, AC-24,055 has been shown to inhibit the activity of α-amylase and invertase,

enzymes crucial for the breakdown of starches and sugars, respectively.[4] By disrupting these

digestive processes, the compound reduces the nutritional value of the insect's food, leading to

feeding deterrence and, at higher concentrations, mortality.[3]

Signaling Pathway
The mechanism of action of AC-24,055 appears to be a direct inhibition of digestive enzymes

rather than an interaction with a specific signaling pathway within the insect's cells. The

compound acts in the gut lumen to disrupt nutrient breakdown.
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AC-24,055 Digestive Enzymes
(α-Amylase, Invertase)

Inhibition Nutrient Breakdown
(Starch, Sucrose)

Catalyzes Antifeeding EffectLeads to

Starting Material

Step 1: Diazotization

Step 2: Coupling

Purification

p-Aminoacetanilide

NaNO2, HCl
0-5 °C

p-Acetamidobenzenediazonium
chloride

Dimethylamine
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Filtration & Recrystallization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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